Cas no 2172013-96-4 (tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate
• CAS No: 2172013-96-4
• MF: C₁₄H₂₆NO₄PS
• MW: 335.399303913116
• CID: 6102671
• PubChem ID: 165525667
• Update Time: 2025-07-21

tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate
• 2172013-96-4
• EN300-1459328

• Inchi： 1S/C14H26NO4PS/c1-14(2,3)19-13(16)15-7-5-11(6-8-15)12-9-17-20(4,21)18-10-12/h11-12H,5-10H2,1-4H3
• InChI Key： DIGRVNYFAXINNS-UHFFFAOYSA-N
• SMILES： S=P1(C)OCC(CO1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 335.13201648g/mol
• Monoisotopic Mass: 335.13201648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate (CAS No. 2172013-96-4)

Tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172013-96-4, features a complex structural framework that integrates various functional groups, making it a promising candidate for further exploration in drug discovery and molecular design.

The molecular structure of tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate is characterized by the presence of a piperidine ring, which is a six-membered heterocyclic compound containing nitrogen. This nitrogen-rich scaffold is known for its ability to interact with biological targets, making it a valuable component in the development of pharmacological agents. The compound also incorporates a tert-butyl group, which enhances its lipophilicity and stability, contributing to its potential as a drug candidate.

One of the most intriguing aspects of this compound is its dioxaphosphinan moiety. The dioxaphosphinan ring system is a cyclic phosphorus-containing heterocycle that exhibits unique electronic and steric properties. These properties make it an attractive scaffold for designing molecules with specific biological activities. In particular, the presence of the 2-methyl-2-sulfanylidene group within the dioxaphosphinan ring adds an additional layer of complexity, enabling diverse chemical modifications and functionalizations.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate. These studies have highlighted the compound's potential as a ligand in various biological assays. For instance, computational simulations suggest that this molecule can interact with enzymes and receptors involved in critical metabolic pathways. Such interactions are often pivotal in the development of novel therapeutic agents.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds containing piperidine and dioxaphosphinan moieties. Piperidine-based scaffolds are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. Additionally, dioxaphosphinan derivatives have shown promise in targeting enzymes associated with inflammatory and infectious diseases. The combination of these structural features in tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate makes it a compelling candidate for further investigation.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, indicating its potential as an inhibitor or modulator. These findings are particularly exciting given the growing interest in enzyme-based therapies for treating chronic diseases. Moreover, the stability and lipophilicity imparted by the tert-butyl group enhance its suitability for formulation into drug delivery systems.

The synthesis of tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions and reagent selection. Researchers have leveraged cutting-edge synthetic techniques to construct the complex dioxaphosphinan core while maintaining high yields and purity. These advancements underscore the growing capability of synthetic chemists to produce sophisticated molecules tailored for pharmaceutical applications.

The future prospects of this compound are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and derivatization strategies. By fine-tuning its chemical structure, scientists hope to enhance its binding affinity, selectivity, and pharmacokinetic profiles. Such improvements are crucial for translating laboratory findings into effective clinical therapies.

The broader implications of this research extend beyond individual drug development. The insights gained from studying compounds like tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate contribute to our understanding of molecular interactions at a fundamental level. This knowledge can be applied to other areas of medicinal chemistry, fostering innovation across multiple therapeutic domains.

In conclusion, Tert-butyl 4-(2-methyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)piperidine-1-carboxylate (CAS No. 2172013-96) is a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in advancing drug discovery efforts worldwide.